Methyl 3-chloroisoquinoline-1-carboxylate

• Molecular Formula: C11H8ClNO2
• Molecular Weight: 221.64 g/mol
• IUPAC Name: methyl 3-chloroisoquinoline-1-carboxylate
• InChI: InChI=1S/C11H8ClNO2/c1-15-11(14)10-8-5-3-2-4-7(8)6-9(12)13-10/h2-6H,1H3
• InChI Key: GPIVOHBVGUPMIF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC(=CC2=CC=CC=C21)Cl

Description

Methyl 3-chloroisoquinoline-1-carboxylate is a useful research compound. Its molecular formula is C11H8ClNO2 and its molecular weight is 221.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-(methoxycarbonyl)isoquinoline 2-oxide (9.5 g, 46.75 mmol) and POCl3 (50 mL) was heated at 100° C. for 4 hours. The reaction mixture was subsequently cooled and concentrated, and the crude product was purified by silica gel chromatography eluting with petroleum ether and EtOAc (15:1) to give the title compound as a white solid (5.1 g, 49%). ESI-MS m/z [M+H]+ 222.